6-[(2-Naphthylsulphonyl)amino]hexanoic acid

• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 6-(naphthalen-2-ylsulfonylamino)hexanoic acid
• InChI: InChI=1S/C16H19NO4S/c18-16(19)8-2-1-5-11-17-22(20,21)15-10-9-13-6-3-4-7-14(13)12-15/h3-4,6-7,9-10,12,17H,1-2,5,8,11H2,(H,18,19)
• InChI Key: VNWHVNBCHYBZSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NCCCCCC(=O)O

Description

6-[(2-Naphthylsulphonyl)amino]hexanoic acid is a useful research compound. Its molecular formula is C16H19NO4S and its molecular weight is 321.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30.5 mmol (6.42 g) of 2-naphthylsulphonyl chloride and 15 ml of 4M aqueous sodium hydroxide are added in succession to a solution of 15.2 mmol (2 g) of 6-aminocaproic acid in 15 ml of 4M aqueous sodium hydroxide. The reaction mixture is stirred at room temperature for 24 hours. The solution is then rendered acidic to pH=2 with concentrated hydrochloric acid, and extracted with dichloromethane. The organic phase is dried over sodium sulphate and concentrated, and the resulting residue is recrystallised from hexane to yield the expected compound.